Cas no 1096815-75-6 (4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid)

4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid structure
1096815-75-6 structure
Product Name:4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid
CAS No:1096815-75-6
MF:C9H6ClNO2S
MW:227.667439937592
CID:4571658
PubChem ID:43316754
Update Time:2024-11-05

4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid
    • 1096815-75-6
    • Z415654294
    • EN300-51469
    • AKOS008129040
    • 4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylicacid
    • Inchi: 1S/C9H6ClNO2S/c10-8-2-1-7(14-8)5-3-11-4-6(5)9(12)13/h1-4,11H,(H,12,13)
    • InChI Key: DSHDVBHHAGCNAE-UHFFFAOYSA-N
    • SMILES: N1C=C(C2SC(Cl)=CC=2)C(C(O)=O)=C1

Computed Properties

  • Exact Mass: 226.9807773g/mol
  • Monoisotopic Mass: 226.9807773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 81.3Ų

4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid Security Information

4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C376153-10mg
4-(5-Chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic Acid
1096815-75-6
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$ 50.00 2022-04-01
TRC
C376153-50mg
4-(5-Chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic Acid
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TRC
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$ 295.00 2022-04-01
Chemenu
CM471070-250mg
4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid
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Chemenu
CM471070-500mg
4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid
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Chemenu
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Enamine
EN300-51469-0.05g
4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid
1096815-75-6 95%
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$173.0 2023-02-10
Enamine
EN300-51469-0.1g
4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid
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$257.0 2023-02-10
Enamine
EN300-51469-0.25g
4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid
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$367.0 2023-02-10
Enamine
EN300-51469-0.5g
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